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Compound of Interest

Compound Name: 3-Morpholinopropanal

CAS No.: 19851-01-5

Cat. No.: B012511

Get Quote

Executive Summary
3-Morpholinopropanal (CAS: 19851-01-5) serves as a critical C3-synthon in medicinal

chemistry, primarily used to introduce the morpholine moiety—a "privileged pharmacophore"

known to enhance metabolic stability, solubility, and target selectivity.[1][2] Unlike simple alkyl

aldehydes, 3-morpholinopropanal presents unique handling challenges due to its tendency to

polymerize and its relationship with the toxic precursor acrolein.[1][2] This guide outlines robust

synthetic pathways, stabilization strategies via acetals, and its application in reductive

amination and heterocycle design.[2]

Part 1: Chemical Identity & Stability Profile[2]
The Molecule
3-Morpholinopropanal is a bifunctional molecule containing a tertiary amine (morpholine ring)

and a reactive aldehyde at the terminus of a propyl chain.
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Property Specification

IUPAC Name 3-(Morpholin-4-yl)propanal

CAS Number
19851-01-5 (Free Aldehyde) 35573-93-4

(Diethyl Acetal precursor)

Molecular Weight 143.18 g/mol

Boiling Point
~226°C (Predicted); often distilled under

vacuum

Stability
Unstable. Prone to self-polymerization and

oxidation.[1][2][3]

Storage Form
Best stored as 3-Morpholinopropionaldehyde

diethyl acetal (Stable liquid).[1][2]

The Stability Paradox
The free aldehyde is thermodynamically unstable. It can undergo:

Self-Aldol Condensation: Catalyzed by the internal basic amine.[1][2]

Retro-Michael Reaction: Reverting to Acrolein (highly toxic) and Morpholine under thermal

stress.[1][2]

Critical Insight: For reproducible results, never store the free aldehyde.[2] Generate it in situ

from the diethyl acetal or use it immediately after synthesis from acrolein.[2]

Part 2: Synthetic Accessibility & Workflows
Researchers typically access this moiety via two distinct routes: the "Robust Route" (via Acetal)

for small-scale, high-purity medicinal chemistry, and the "Industrial Route" (via Acrolein) for

large-scale preparation.[1][2]

Diagram: Synthetic Pathways
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Caption: Dual pathways for accessing 3-Morpholinopropanal. The Acetal route (top) offers

higher stability and safety compared to the Acrolein route (bottom).

Part 3: Experimental Protocols
Protocol A: Synthesis via Acetal Hydrolysis
(Recommended)
This method avoids handling free acrolein and yields a clean product suitable for sensitive

biological assays.

Reagents:

3-Chloropropionaldehyde diethyl acetal (CAS 35573-93-4)[1][2]

Morpholine (1.2 equiv)[1]

Sodium Iodide (catalytic)[1]

Amberlyst-15 resin or 1M HCl[1][2]

Step-by-Step:

Substitution: Combine 3-chloropropionaldehyde diethyl acetal and morpholine in dry DMF

with catalytic NaI. Heat to 100-110°C for 12-16 hours.[1][2]
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Workup: Cool, dilute with water, and extract with ethyl acetate. The product, 3-

morpholinopropionaldehyde diethyl acetal, is a stable oil.[1][2]

Hydrolysis (Activation):

Dissolve the acetal in THF/Water (4:1).

Add Amberlyst-15 (acidic resin) or 1M HCl.[1][2] Stir at Room Temperature (RT) for 2

hours.

Monitoring: TLC will show the disappearance of the non-polar acetal.

Usage: Neutralize with NaHCO3, filter, and immediately add the solution to your reductive

amination reaction. Do not concentrate to dryness.

Protocol B: Reductive Amination (General Procedure)
Used to attach the morpholinopropyl group to a secondary or primary amine (e.g., a kinase

inhibitor scaffold).

Reagents:

Target Amine (1.0 equiv)[1]

3-Morpholinopropanal (1.2 equiv, generated in situ)[1][2]

Sodium Triacetoxyborohydride (STAB, 1.5 equiv)[1]

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)[1][2]

Acetic Acid (catalytic)[1]

Step-by-Step:

Imine Formation: Dissolve the Target Amine in DCE. Add the fresh 3-Morpholinopropanal
solution. If the amine is a salt, add 1.0 equiv of TEA.

Acid Catalysis: Add catalytic Acetic Acid (pH ~5-6). Stir for 30-60 mins to ensure

imine/hemiaminal formation.
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Reduction: Add STAB in one portion. Stir at RT for 4-16 hours.[1][2]

Quench: Quench with saturated aqueous NaHCO3. Extract with DCM.[2]

Purification: The product is basic. Purify via SCX (Strong Cation Exchange) columns or flash

chromatography (DCM/MeOH/NH3).[1][2]

Part 4: Research Areas & Applications
Medicinal Chemistry: The "Solubilizing Tail"
The 3-morpholinopropyl group is a classic "solubilizing tail" found in numerous kinase inhibitors

(e.g., Gefitinib analogs).[1][2]

Mechanism: The morpholine nitrogen (pKa ~8.[2]3) is protonated at physiological pH,

enhancing aqueous solubility.[2]

Metabolic Stability: The ether oxygen in the morpholine ring reduces lipophilicity compared to

piperidine, lowering metabolic clearance (Cl_int).

Heterocycle Synthesis
The aldehyde functionality allows 3-morpholinopropanal to serve as a precursor for

constructing complex heterocycles:

Triazoles: Reaction with thiosemicarbazide followed by cyclization yields 1,2,4-triazoles with

a morpholine tail.[1][2]

Quinolines: Friedländer synthesis with 2-aminoaryl ketones.[1][2]

Diagram: Application Workflow
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Caption: Strategic utility of 3-Morpholinopropanal in drug design and materials science.[1][2]

Part 5: Safety & Toxicology (E-E-A-T)[1]
Acrolein Release
Researchers must treat 3-morpholinopropanal as a masked acrolein source.[1][2] Under

thermal stress or strong acidic conditions, the retro-Michael reaction can release acrolein, a

potent lachrymator and pulmonary toxicant.[2]

Control: Perform all hydrolysis and concentration steps in a fume hood.

Waste: Treat aqueous waste with basic sodium bisulfite solution to quench any generated

acrolein or free aldehyde before disposal.[2]

Metabolite Biomarkers
In vivo, morpholine-containing drugs can be metabolized.[1][2] However, acrolein toxicity is

usually associated with the metabolism of the propyl chain if it undergoes oxidation. The
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metabolite 3-hydroxypropylmercapturic acid (3-HPMA) is a specific biomarker for acrolein

exposure, relevant when assessing the toxicity of prodrugs releasing this moiety.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemicalbook.com/synthesis/n-3-chloropropyl-morpholine.htm
http://www.sciencemadness.org/talk/files.php?pid=679792&aid=96398
https://www.organic-chemistry.org/protectivegroups/carbonyl/dimethylacetals.htm
http://www.orgsyn.org/demo.aspx?prep=CV4P0021
https://www.benchchem.com/product/b012511/docs#technical-guide-3-morpholinopropanal-in-drug-discovery-synthesis-1-2
https://www.benchchem.com/product/b012511/docs#technical-guide-3-morpholinopropanal-in-drug-discovery-synthesis-1-2
https://www.benchchem.com/product/b012511/docs#technical-guide-3-morpholinopropanal-in-drug-discovery-synthesis-1-2
https://www.benchchem.com/product/b012511/docs#technical-guide-3-morpholinopropanal-in-drug-discovery-synthesis-1-2
https://www.benchchem.com/product/b012511?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

